Cas no 2034481-81-5 (3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one
• CAS No: 2034481-81-5
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5351531
• Update Time: 2025-07-18

3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one
• 3-[2-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]-2-oxoethyl]quinazolin-4-one
• 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C19H19N5O3/c1-13-6-7-17(22-21-13)27-14-8-9-23(10-14)18(25)11-24-12-20-16-5-3-2-4-15(16)19(24)26/h2-7,12,14H,8-11H2,1H3
• InChI Key： CQGWWUBYBCCTEO-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(CN2C=NC3C=CC=CC=3C2=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 598
• XLogP3: 0.9
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one

Introduction to 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2034481-81-5, formally identified as 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural complexity of this compound, incorporating elements such as a quinazolinone core and a pyridazine moiety, positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of the 6-methylpyridazin-3-yl group and the pyrrolidin-1-yl moiety contributes to its unique pharmacophoric features, enabling selective binding to specific biological targets. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy, which are paramount considerations in modern drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one and its biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in cancer progression, inflammation, and other pathological processes. The quinazolinone scaffold, a well-known pharmacophore in medicinal chemistry, has been extensively studied for its anti-cancer properties. By integrating this scaffold with other functional groups, researchers have been able to enhance its biological activity and broaden its therapeutic applications.

The role of 6-methylpyridazin derivatives in medicinal chemistry cannot be overstated. These compounds have demonstrated significant promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The methylpyridazine moiety contributes to the compound's ability to interact with biological targets in a manner that promotes therapeutic effects while maintaining low toxicity. This has made it a valuable component in the design of novel drug candidates.

In addition to its structural complexity, 3-(2-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one exhibits notable chemical stability, which is essential for pharmaceutical applications. Stability ensures that the compound maintains its integrity during storage, transportation, and administration, thereby ensuring consistent efficacy. Furthermore, its solubility profile has been optimized for better bioavailability, which is critical for achieving desired therapeutic outcomes.

The pyrrolidine ring in this compound adds another layer of complexity and functionality. Pyrrolidine derivatives are known for their versatility in drug design due to their ability to mimic natural amino acid structures and interact with various biological receptors. The specific arrangement of atoms within the pyrrolidine ring influences the compound's binding affinity and selectivity towards target proteins. This has allowed researchers to fine-tune the molecule's properties for maximum therapeutic benefit.

Current research efforts are focused on exploring the synthetic pathways for 3-(2-{3-[ (6-methylpyridazin - 3 - yl ) oxy ] py rrol idin - 1 - yl } - 2 - ox o eth y l ) - 3 , 4 - dihydroquin azolin - 4 - one to improve yield and scalability. Advances in synthetic methodologies have enabled the production of this compound in higher purity and quantities, facilitating further preclinical and clinical studies. The development of efficient synthetic routes is crucial for transitioning promising candidates into viable therapeutics.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. In vivo studies have further corroborated these findings by showing significant tumor regression in animal models when treated with this compound or its derivatives. These results underscore the potential of CAS no. 2034481 - 81 - 5 as a lead compound for developing novel anticancer agents.

Moreover, the compound's anti-inflammatory properties have been explored as another area of therapeutic interest. Chronic inflammation is implicated in various diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. By targeting inflammatory pathways, 3-(2-{[ (6 - methyl py rid azin e ) oxy ] p y r rol id ine } - 1 - y l } - 2 - ox o eth y l ) - 34 d i hydro q u i naz o lin e } - one holds promise as a therapeutic agent capable of modulating inflammatory responses.

The integration of computational modeling with experimental data has been instrumental in understanding the mechanism of action of this compound. Molecular dynamics simulations have provided insights into how it interacts with target proteins at an atomic level. These simulations have helped researchers identify key binding residues and optimize the compound's structure for improved binding affinity. Such computational approaches are becoming increasingly indispensable in modern drug discovery.

Future directions for research on CAS no. 2034481 - 81 - 5 include exploring its potential as a prodrug or combination therapy agent with other existing treatments. Prodrug strategies involve converting a less active or non-pharmacologically active drug into an active form within the body upon administration. This approach can enhance bioavailability and reduce side effects while maintaining therapeutic efficacy.

Additionally, combination therapy involves using multiple drugs simultaneously to achieve synergistic effects or overcome resistance mechanisms associated with single-agent treatments. The dual-targeting capability of [CAS no.] makes it an attractive candidate for combination therapy approaches against diseases such as cancer or chronic inflammation.

In conclusion,[product name] represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications across multiple disease areas including oncology,[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword],[keyword]., It combines structural complexity with functional versatility making it an invaluable asset for ongoing research efforts aimed at developing novel therapeutics that address unmet medical needs while maintaining high standards of safety efficacy.,